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Compound of Interest

Compound Name:
3-Hydroxycyclopentanecarboxylic

acid

Cat. No.: B173774 Get Quote

The structure of 3-hydroxycyclopentanecarboxylic acid contains two stereocenters at

positions 1 and 3 of the cyclopentane ring. This gives rise to four possible stereoisomers, which

can be grouped into two diastereomeric pairs (cis and trans) and their respective enantiomers.

The spatial orientation of the hydroxyl (-OH) and carboxylic acid (-COOH) groups dictates the

molecule's shape, reactivity, and, crucially, its interaction with chiral biological systems like

enzymes and receptors. Consequently, referencing this compound without specifying its

stereochemistry is ambiguous and can lead to significant errors in research and development.

The most reliable method for unambiguous identification is the CAS number. Different isomers

have been assigned unique identifiers, which are essential for procurement, regulatory

documentation, and scientific literature searches.
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Stereoisomers of 3-Hydroxycyclopentanecarboxylic Acid

3-Hydroxycyclopentanecarboxylic Acid
(General Structure)

cis-Isomers
(-OH and -COOH on same face)

Diastereomers

trans-Isomers
(-OH and -COOH on opposite faces)

Diastereomers

(1S,3R)-cis
CAS: 107983-78-8

Enantiomers

(1R,3S)-cis
(Enantiomer of 1S,3R)

Enantiomers

(1S,3S)-trans
Enantiomers

(1R,3R)-transEnantiomers
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Start: 3-Oxocyclopentane-
carboxylic Acid (CAS 98-78-2)

Dissolve in Ethanol
Add 10% Pd/C Catalyst

Pressurize with H₂ Gas
(1-4 atm)

Stir at Room Temperature

Filter through Celite®
(Removes Catalyst)

Concentrate Under
Reduced Pressure

Crude Product:
cis/trans Mixture of

3-Hydroxycyclopentanecarboxylic Acid

Diastereomer Separation
(e.g., Column Chromatography

or Recrystallization)

Pure cis or trans Isomer

Click to download full resolution via product page
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To cite this document: BenchChem. [The Critical Role of Stereochemistry: Decoding the
Identity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173774#3-hydroxycyclopentanecarboxylic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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